![molecular formula C19H20N4O2S B2370820 N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide CAS No. 896329-25-2](/img/structure/B2370820.png)
N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide” is a chemical compound with the linear formula C26H25N3O2S . It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrido[1,2-a]pyrimidine core, which is a bicyclic system containing a pyridine ring fused with a pyrimidine ring . This core is substituted with various functional groups, including an 8-methyl group, a 4-oxo group, and a 2-thioacetamide group .Scientific Research Applications
Synthesis of Heterocycles
Research has delved into synthesizing innovative heterocycles, incorporating thiadiazole moieties, to evaluate their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. This synthesis pathway highlights the chemical versatility of thiadiazole-based compounds and their potential utility in developing new agrochemicals (Fadda et al., 2017).
Antimicrobial Activity
Compounds structurally related to N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide have been synthesized and tested for their antimicrobial efficacy. These efforts aim to explore new therapeutic agents capable of combating microbial infections by targeting various pathogens with novel mechanisms of action. The antimicrobial activity assessment underscores the importance of heterocyclic compounds in medicinal chemistry as potential leads for new antimicrobials (Bondock et al., 2008).
Novel Anticancer Agents
The exploration of heterocyclic compounds for anticancer applications involves synthesizing and screening various derivatives for their ability to inhibit the growth of cancer cells. This research direction is pivotal for identifying new drug candidates that can offer improved efficacy and selectivity against cancerous tissues, potentially leading to breakthroughs in cancer therapy (Kovalenko et al., 2012).
Enzyme Inhibition for Disease Treatment
The design and synthesis of enzyme inhibitors based on heterocyclic frameworks have been a focal point of research due to their potential applications in treating diseases associated with enzyme dysregulation. This includes the development of compounds targeting enzymes like acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which plays a crucial role in cholesterol metabolism. Such studies are instrumental in discovering new therapeutic agents for managing conditions like hypercholesterolemia (Shibuya et al., 2018).
Future Directions
properties
IUPAC Name |
2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2S/c1-11-5-6-23-15(9-11)20-18(22-19(23)25)26-10-16(24)21-17-13(3)7-12(2)8-14(17)4/h5-9H,10H2,1-4H3,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTIGSWYKUGJAFZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=C(C=C(C=C3C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.